Cas no 1704386-32-2 (methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate
• CAS No: 1704386-32-2
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5966295
• PubChem ID: 108382227
• Update Time: 2025-06-12

methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(5-fluoro-2-methylphenyl)-2-propenoate
• methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate
• 1704386-32-2
• EN300-1453785

• Inchi： 1S/C11H11FO2/c1-8-3-5-10(12)7-9(8)4-6-11(13)14-2/h3-7H,1-2H3
• InChI Key： TUVGFUDSTPXXGY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 266.0±25.0 °C(Predicted)

Additional information on methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate

Research Brief on Methyl (2E)-3-(5-Fluoro-2-methylphenyl)prop-2-enoate (CAS: 1704386-32-2) in Chemical Biology and Pharmaceutical Applications

Methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate (CAS: 1704386-32-2) is a fluorinated phenylpropene derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its α,β-unsaturated ester moiety and fluoro-methyl substitution pattern, has shown promising potential as a building block for drug discovery and as a bioactive molecule in its own right. Recent studies have explored its synthetic utility, pharmacological properties, and mechanism of action, positioning it as a compound of significant interest for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate as a key intermediate in the synthesis of novel anti-inflammatory agents. The research team demonstrated that this compound could be efficiently converted into a series of pyrrolidine derivatives through [3+2] cycloaddition reactions, with several analogs showing potent COX-2 inhibitory activity (IC50 values in the nanomolar range) and significant selectivity over COX-1. The presence of the fluoro substituent was found to be crucial for both metabolic stability and target binding affinity.

In the area of anticancer drug development, a recent patent application (WO2023056421) disclosed the use of methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate as a precursor for preparing tubulin polymerization inhibitors. The resulting compounds exhibited remarkable cytotoxicity against multiple cancer cell lines, including paclitaxel-resistant variants, with the lead candidate demonstrating a 15-fold improvement in potency compared to existing vinca alkaloids. Molecular docking studies suggested that the fluoro-methylphenyl moiety plays a critical role in binding to the colchicine site of β-tubulin.

Pharmacokinetic studies of methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate have revealed favorable drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) reported that the compound shows good oral bioavailability (F = 62% in rat models) and an acceptable half-life (t1/2 = 4.7 h), with the fluoro substituent contributing to enhanced membrane permeability while minimizing oxidative metabolism. These characteristics make it an attractive scaffold for further optimization in drug discovery programs.

Recent advances in synthetic methodology have also focused on this compound. A green chemistry approach developed by Zhang et al. (2023) demonstrated a solvent-free, microwave-assisted synthesis of methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate with 92% yield and excellent E-selectivity (>99%). This efficient production method addresses previous scalability challenges and could facilitate broader investigation of this compound's therapeutic potential.

Ongoing research is exploring the application of methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate in targeted drug delivery systems. A 2024 study in Bioconjugate Chemistry reported its successful incorporation into pH-sensitive polymer-drug conjugates, where it serves as both a linker and a bioactive component. These conjugates showed tumor-selective drug release and reduced systemic toxicity in murine models of breast cancer, suggesting potential for clinical translation.

In conclusion, methyl (2E)-3-(5-fluoro-2-methylphenyl)prop-2-enoate (1704386-32-2) represents a versatile and pharmacologically interesting compound with multiple applications in drug discovery and development. Its unique structural features contribute to both synthetic utility and biological activity, making it a valuable subject for continued research in medicinal chemistry and chemical biology. Future studies will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.